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Compound of Interest

Compound Name: SARS-CoV-2 Mpro-IN-16

Cat. No.: B15582868 Get Quote

Following a comprehensive search of available scientific literature and databases, no specific

information was found regarding the binding kinetics of a compound designated "TPM16" with

the SARS-CoV-2 Main Protease (Mpro).

The performed searches for "binding kinetics of TPM16 with Mpro," "TPM16 Mpro binding

affinity," and related queries did not yield any scholarly articles, research papers, or data

repositories detailing the interaction between a molecule named TPM16 and Mpro.

It is possible that "TPM16" may be an internal project code, a novel compound not yet

described in published literature, or a potential misnomer for a different inhibitor. The provided

search results discuss various inhibitors of Mpro, but none are identified as TPM16.

Without any quantitative data or experimental details, it is not possible to fulfill the request for

an in-depth technical guide, including data tables, experimental protocols, and visualizations,

on the binding kinetics of TPM16 with Mpro.

To proceed with this request, please provide an alternative name, a known chemical identifier

(such as a CAS number or IUPAC name), or a reference to a publication where the binding

kinetics of this specific compound with Mpro are described.

To cite this document: BenchChem. [Unable to Retrieve Data on the Binding Kinetics of
TPM16 with Mpro]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582868#understanding-the-binding-kinetics-of-
tpm16-with-mpro]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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